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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B056921

A Comparative Guide to the Photostability of
Yellow Solvent Dyes

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable solvent dye for any application hinges on a variety of factors, with
photostability—the ability of a dye to resist fading or degradation upon exposure to light—being
a critical parameter. This guide provides an objective comparison of the photostability of
several common yellow solvent dyes, supported by experimental data. The information
presented herein is intended to assist researchers and professionals in making informed
decisions for their specific applications, from laboratory research to product formulation.

Comparative Photostability Data

The photostability of solvent dyes is most commonly quantified using a lightfastness rating on
the Blue Wool Scale, in accordance with the ISO 105-B02 standard. The scale ranges from 1
(very poor lightfastness) to 8 (excellent lightfastness), where each successive number
represents a twofold increase in stability. The following table summarizes the lightfastness
ratings of several yellow solvent dyes in various plastic substrates. It is important to note that
the substrate can significantly influence the photostability of a dye.
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Dye Name

C.l. Name

CAS Number

Substrate

Lightfastness
Rating (Blue
Wool Scale)

Solvent Yellow
33

47000

8003-22-3

Polystyrene (PS)

6-7[1][]

Polystyrene (PS)

7[3]

Solvent Yellow
114

47020

75216-45-4 /
7576-65-0

Polystyrene (PS)

8[4]

Polystyrene
(PS), ABS, PC

7-8[5]

Solvent Yellow
124

111155

12671-74-8 /
27870-92-4

Not Specified

Solvent Yellow
163

58840

13676-91-0

Polystyrene (PS)

8

Polystyrene (PS)

(Transparent)

Polystyrene (PS)
(Reduction)

ABS, PC, PET,
PVC-R

(Transparent)

ABS, PC, PET,
PVC-R
(Reduction)

Note: The data presented is compiled from various technical data sheets. Direct comparison

should be made with caution, as testing conditions may vary between sources. "Transparent”

refers to the dye used alone in the plastic, while "Reduction” refers to the dye mixed with a

white pigment (e.g., TiO2).

Experimental Protocol: Lightfastness Testing
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The determination of lightfastness ratings for solvent dyes in plastics is conducted following the
guidelines of the ISO 105-B02 standard. This method provides a standardized procedure for
assessing the color fastness of textiles and other colored materials to an artificial light source
that simulates natural daylight.

Objective: To determine the resistance of a yellow solvent dye to fading and degradation when
exposed to a controlled artificial light source.

Apparatus:

e Xenon Arc Lamp Tester: An instrument equipped with a xenon arc lamp that produces a
spectral output closely matching that of natural sunlight.

» Blue Wool References: A set of eight standardized blue wool cloths, each with a known and
different lightfastness, are used as a reference scale.

o Grey Scale for Assessing Change in Colour: A standardized scale used to visually assess
the degree of color change in the test specimen.

e Specimen Holders: To mount the test specimens and blue wool references for exposure.
Methodology:
e Sample Preparation:

o The yellow solvent dye is incorporated into the desired plastic substrate (e.g., polystyrene,
polycarbonate) at a specified concentration.

o The colored plastic is then molded or extruded into standardized plaques or films.

o A portion of each specimen is covered with an opaque material to serve as an unexposed
reference.

e EXxposure:

o The prepared specimens and a set of blue wool references are mounted in the xenon arc
lamp tester.
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o The exposure conditions, including irradiance, temperature, and relative humidity, are
controlled according to the specific requirements of the ISO 105-B02 standard.

o The specimens and blue wool references are exposed to the xenon arc light for a
predetermined period or until a specified change in color is observed in the blue wool
references.

o Evaluation:

o At regular intervals, the exposure is paused, and the color of the exposed portion of the
test specimen is compared to its unexposed portion.

o The degree of fading is assessed visually by comparing the color difference to the Grey
Scale for Assessing Change in Colour.

o The lightfastness rating of the test specimen is determined by identifying which of the eight
blue wool references shows a similar degree of fading. For example, if the test specimen
shows a similar amount of fading to blue wool reference number 7, its lightfastness rating
is 7.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for determining the photostability of
yellow solvent dyes.
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Sample Preparation

Incorporate Dye into Polymer

y

Prepare Test Specimens (e.g., Plaques)

y

Mount Specimens and Blue Wool References

Expasure

Expose in Xenon Arc Tester (ISO 105-B02)

Evaluation

Periodically Assess Fading

:

Compare Specimen Fading to Blue Wool References

:

Assign Lightfastness Rating (1-8)

Click to download full resolution via product page

Caption: Experimental workflow for photostability testing of solvent dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative study of the photostability of different
yellow solvent dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056921#comparative-study-of-the-photostability-of-
different-yellow-solvent-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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